![molecular formula C5H4BrClN2 B1523344 4-Bromo-5-chloropyridin-2-amine CAS No. 1187449-01-9](/img/structure/B1523344.png)
4-Bromo-5-chloropyridin-2-amine
Overview
Description
4-Bromo-5-chloropyridin-2-amine is a synthetic intermediate . It is a chloroaminoheterocyclic compound .
Synthesis Analysis
The synthesis of this compound involves the oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 . This method is promising for the preparation of various pyridin-5-ols and pyridin-N-oxides .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyridine ring substituted with bromine and chlorine atoms . The IUPAC name is this compound . The InChI code is1S/C5H4BrClN2/c6-3-1-5(8)9-2-4(3)7/h1-2H, (H2,8,9)
. Physical and Chemical Properties Analysis
This compound has a molecular weight of 207.45 g/mol . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound is a light-yellow to yellow to yellow-brown powder or crystals .Scientific Research Applications
Catalytic Amination
4-Bromo-5-chloropyridin-2-amine is used in catalytic amination reactions. Ji, Li, and Bunnelle (2003) demonstrated the use of a palladium-Xantphos complex in the amination of 5-bromo-2-chloropyridine, resulting in high yields and excellent chemoselectivity (Jianguo Ji, Tao Li, & W. Bunnelle, 2003).
Synthesis of Pyrimidine Derivatives
Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, leading to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine, which is then used to synthesize various substituted aminopyrimidines (A. Doulah, H. Eshtiagh-hosseini, M. Mirzaei, M. Nikpour, A. Fazlara, & A. Salimi, 2014).
Microwave-Assisted Amination
Kim et al. (2010) described a microwave-assisted amination method for 3-bromo-2-chloropyridine, highlighting the superior conversion and yield compared to conventional heating methods (Jeong Guen Kim, E. Yang, Woo Sup Youn, J. Choi, D. Ha, & J. Ha, 2010).
Synthesis of Antifungal and Antibacterial Agents
Narayana et al. (2007) synthesized novel 4-(2-chloropyridin-4-yl)-N-aryl-1,3-thiazol-2-amines, exhibiting excellent antifungal and antibacterial activities (B. Narayana, K. K. Vijaya Raj, B. V. Ashalatha, & N. Kumari, 2007).
Properties
IUPAC Name |
4-bromo-5-chloropyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrClN2/c6-3-1-5(8)9-2-4(3)7/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIZMARKIEQIMIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1N)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30704589 | |
Record name | 4-Bromo-5-chloropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30704589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187449-01-9 | |
Record name | 4-Bromo-5-chloropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30704589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-5-chloropyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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